Cas no 325786-25-2 (4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid)

• Product Name: 4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid
• CAS No: 325786-25-2
• MF: C₉H₉BClFO₄
• MW: 246.427765607834
• MDL: MFCD23380266
• CID: 5074088
• Update Time: 2026-03-01

4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid
• benzoic acid, 5-borono-2-chloro-4-fluoro-, 1-ethyl ester
• (4-chloro-5-ethoxycarbonyl-2-fluorophenyl)boronic acid
• (4-Chloro-5-(ethoxycarbonyl)-2-fluorophenyl)boronic acid

• MDL： MFCD23380266
• Inchi： 1S/C9H9BClFO4/c1-2-16-9(13)5-3-6(10(14)15)8(12)4-7(5)11/h3-4,14-15H,2H2,1H3
• InChI Key： AFUHWELFZBBIMI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(B(O)O)C=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Topological Polar Surface Area: 66.8